2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride

• IUPAC Name: 2-[2-[2-(dimethylamino)ethylamino]ethoxy]benzonitrile;hydrochloride
• InChI: InChI=1S/C13H19N3O.ClH/c1-16(2)9-7-15-8-10-17-13-6-4-3-5-12(13)11-14;/h3-6,15H,7-10H2,1-2H3;1H
• InChI Key: KPHUTWKZLAIBBP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNCCOC1=CC=CC=C1C#N.Cl
• Molecular Formula: C13H20ClN3O
• Molecular Weight: 269.77 g/mol

Description

2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride, also known as GFAP inhibitor 2, is a chemical compound that has been developed for scientific research purposes. It is used in various studies to investigate the role of glial fibrillary acidic protein (GFAP) in different physiological and pathological conditions.

Mechanism of Action

2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride inhibitor 2 works by inhibiting the expression of 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride. 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride is a type of intermediate filament protein that is primarily expressed in astrocytes. It provides structural support to astrocytes and helps maintain their shape. 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride has been found to be upregulated in various neurodegenerative diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride inhibitor 2 inhibits the expression of 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride and reduces the structural support provided by astrocytes, which in turn helps to study the role of 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride in these diseases.
Biochemical and Physiological Effects:
2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride inhibitor 2 has been found to have various biochemical and physiological effects. It has been found to inhibit the expression of 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride and reduce the structural support provided by astrocytes. This, in turn, has been found to reduce the severity of various neurodegenerative diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Advantages and Limitations for Lab Experiments

2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride inhibitor 2 has several advantages and limitations for lab experiments. One of the primary advantages is that it can be used to study the role of 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride in various neurodegenerative diseases. It is also relatively easy to synthesize and is readily available. However, one of the primary limitations is that it can only be used in vitro and cannot be used in vivo due to its toxicity.

Future Directions

There are several future directions for the use of 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride inhibitor 2. One of the primary future directions is the development of more potent and selective 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride inhibitors. This would help to better understand the role of 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride in various physiological and pathological conditions. Another future direction is the development of 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride inhibitors that can be used in vivo. This would help to better understand the role of 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride in various neurodegenerative diseases and could potentially lead to the development of new treatments. Additionally, 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride inhibitors could be used to study the role of 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride in other diseases, such as cancer and cardiovascular disease.

Scientific Research Applications

2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride inhibitor 2 is primarily used in scientific research to study the role of 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride in various physiological and pathological conditions. 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride is a type of intermediate filament protein that is primarily expressed in astrocytes, a type of glial cell in the central nervous system. 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride has been found to be upregulated in various neurodegenerative diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride inhibitor 2 is used to inhibit the expression of 2-(2-{[2-(dimethylamino)ethyl]amino}ethoxy)benzonitrile hydrochloride and study its role in these diseases.